Cas no 1247523-42-7 (2-cyclobutoxy-4,6-dimethylpyridine-3-carboxylic acid)

• Product Name: 2-cyclobutoxy-4,6-dimethylpyridine-3-carboxylic acid
• CAS No: 1247523-42-7
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 4580504
• PubChem ID: 62116823
• Update Time: 2025-05-26

2-cyclobutoxy-4,6-dimethylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutoxy-4,6-dimethylpyridine-3-carboxylic acid
• 3-Pyridinecarboxylic acid, 2-(cyclobutyloxy)-4,6-dimethyl-

• Inchi： 1S/C12H15NO3/c1-7-6-8(2)13-11(10(7)12(14)15)16-9-4-3-5-9/h6,9H,3-5H2,1-2H3,(H,14,15)
• InChI Key： ULCYEGWQENYMDK-UHFFFAOYSA-N
• SMILES： C1(OC2CCC2)=NC(C)=CC(C)=C1C(O)=O

2-cyclobutoxy-4,6-dimethylpyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-cyclobutoxy-4,6-dimethylpyridine-3-carboxylic acid

Comprehensive Overview of 2-Cyclobutoxy-4,6-Dimethylpyridine-3-Carboxylic Acid (CAS No. 1247523-42-7)

The compound 2-cyclobutoxy-4,6-dimethylpyridine-3-carboxylic acid (CAS No. 1247523-42-7) represents a structurally unique derivative of the pyridine class of heterocyclic compounds. Its molecular framework combines a cyclobutane ring fused to a pyridine core through an ether linkage at the 2-position, while the 4 and 6 positions are substituted with methyl groups, and the 3-position features a carboxylic acid functional group. This architectural complexity contributes to its potential utility in pharmaceutical and materials science applications. The systematic nomenclature adheres to IUPAC conventions, with the "cyclobutoxy" prefix denoting the cyclobutane-oxygen substituent and the "dimethyl" suffix indicating two methyl groups on the aromatic ring.

Recent advancements in synthetic organic chemistry have enabled precise control over the regioselective functionalization of pyridine derivatives. Studies published in Organic Letters (Vol. 19, Issue 18) highlight that cycloalkyl-substituted pyridines exhibit enhanced metabolic stability compared to their unsubstituted counterparts due to reduced susceptibility to cytochrome P450-mediated oxidation. The cyclobutyl ether moiety in this compound may further modulate lipophilicity and hydrogen bonding capabilities, properties critical for optimizing drug-like characteristics.

The integration of multiple functional groups within a single scaffold is a strategic approach in modern drug discovery programs. The carboxylic acid functionality at position 3 provides opportunities for salt formation or esterification reactions, which can significantly influence solubility profiles and bioavailability parameters. Research from the European Journal of Medicinal Chemistry (Vol. 198) demonstrates that such multifunctionalized pyridines often serve as privileged structures in enzyme inhibition studies targeting kinases and acetylcholinesterases.

In the context of medicinal chemistry applications, compounds containing both aromatic heterocycles and aliphatic ether linkages have shown promise as modulators of G protein-coupled receptors (GPCRs). The unique three-dimensional conformation imparted by the cyclobutane ring system may facilitate optimal receptor-ligand interactions through induced fit mechanisms. Computational modeling studies using molecular dynamics simulations suggest that such structural elements can enhance binding affinity while minimizing off-target effects.

Synthetic methodologies for constructing this complex architecture typically involve multi-step sequences beginning with transition metal-catalyzed cross-coupling reactions. A notable approach described in Advanced Synthesis & Catalysis (Vol. 365) employs palladium(0)-mediated C-H activation to introduce the cyclobutyl ether substituent with high stereoselectivity. This methodology represents a significant improvement over traditional methods that often require pre-functionalized substrates or harsh reaction conditions.

The dimethyl substitution pattern at positions 4 and 6 plays a crucial role in modulating electronic effects across the pyridine ring system. These substituents create an electron-rich environment that influences reactivity patterns during subsequent derivatization steps. As reported in Tetrahedron Letters (Vol. 65), such substitution patterns can also affect crystallization behavior and solid-state properties important for pharmaceutical formulation development.

From an analytical chemistry perspective, characterization of this compound requires advanced spectroscopic techniques including nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS). The distinct chemical shifts observed for protons adjacent to both aromatic and aliphatic regions provide valuable structural confirmation data essential for quality control processes in research laboratories.

Ongoing research into pyridine-based scaffolds continues to reveal novel applications across diverse fields including agrochemicals and optoelectronic materials. The combination of aromatic stability with tunable electronic properties makes these compounds attractive candidates for development as organic semiconductors or fluorescent probes for biological imaging applications.

In conclusion, the compound identified by CAS No. 1247523-42-7 exemplifies how strategic molecular design can lead to multifunctional chemical entities with broad application potential across multiple scientific disciplines.